3-Methyl-3,4-dihydro-2H-1,4-benzoxazine, (3R)-

• CAS No.: 204926-14-7
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: (3R)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C9H11NO/c1-7-6-11-9-5-3-2-4-8(9)10-7/h2-5,7,10H,6H2,1H3/t7-/m1/s1
• InChI Key: BSDVKBWLRCKPFB-SSDOTTSWSA-N
• Isomeric SMILES: C[C@@H]1COC2=CC=CC=C2N1
• Canonical SMILES: CC1COC2=CC=CC=C2N1

Description

3-Methyl-3,4-dihydro-2H-1,4-benzoxazine, also known by its CAS Number 32329-20-7, is a compound with the molecular formula C9H11NO and a molecular weight of 149.19. It is a liquid in its physical form. The IUPAC name for this compound is 3-methyl-3,4-dihydro-2H-1,4-benzoxazine.

Synthesis Analysis

The synthesis of 3,4-dihydro-1,4-benzoxazine derivatives, including 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine, has been reported to proceed via Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu (I)-catalyzed intramolecular C-N cyclization in a stepwise fashion.

Molecular Structure Analysis

The InChI code for 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine is 1S/C9H11NO/c1-7-6-11-9-5-3-2-4-8(9)10-7/h2-5,7,10H,6H2,1H3. This indicates the presence of a benzoxazine ring with a methyl group attached to it.

Physical and Chemical Properties Analysis

3-Methyl-3,4-dihydro-2H-1,4-benzoxazine has a melting point of 98-100°C. Its density is predicted to be 1.040±0.06 g/cm3.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak.